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4-tert-Butyldimethylsilyl-5'-chloro-4a'-hydroxy Simvastatin 4-tert-Butyldimethylsilyl-5'-chloro-4a'-hydroxy Simvastatin
Brand Name: Vulcanchem
CAS No.: 123852-10-8
VCID: VC20807121
InChI: InChI=1S/C31H53ClO6Si/c1-11-30(7,8)28(34)37-24-16-20(3)27(32)31(35)15-14-19(2)23(26(24)31)13-12-21-17-22(18-25(33)36-21)38-39(9,10)29(4,5)6/h14-15,19-24,26-27,35H,11-13,16-18H2,1-10H3/t19-,20+,21+,22+,23-,24-,26-,27-,31-/m0/s1
SMILES: CCC(C)(C)C(=O)OC1CC(C(C2(C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O[Si](C)(C)C(C)(C)C)O)Cl)C
Molecular Formula: C₃₁H₅₃ClO₆Si
Molecular Weight: 585.3 g/mol

4-tert-Butyldimethylsilyl-5'-chloro-4a'-hydroxy Simvastatin

CAS No.: 123852-10-8

Cat. No.: VC20807121

Molecular Formula: C₃₁H₅₃ClO₆Si

Molecular Weight: 585.3 g/mol

* For research use only. Not for human or veterinary use.

4-tert-Butyldimethylsilyl-5'-chloro-4a'-hydroxy Simvastatin - 123852-10-8

Specification

CAS No. 123852-10-8
Molecular Formula C₃₁H₅₃ClO₆Si
Molecular Weight 585.3 g/mol
IUPAC Name [(1S,3R,4S,4aS,7S,8S,8aS)-8-[2-[(2R,4R)-4-[tert-butyl(dimethyl)silyl]oxy-6-oxooxan-2-yl]ethyl]-4-chloro-4a-hydroxy-3,7-dimethyl-2,3,4,7,8,8a-hexahydro-1H-naphthalen-1-yl] 2,2-dimethylbutanoate
Standard InChI InChI=1S/C31H53ClO6Si/c1-11-30(7,8)28(34)37-24-16-20(3)27(32)31(35)15-14-19(2)23(26(24)31)13-12-21-17-22(18-25(33)36-21)38-39(9,10)29(4,5)6/h14-15,19-24,26-27,35H,11-13,16-18H2,1-10H3/t19-,20+,21+,22+,23-,24-,26-,27-,31-/m0/s1
Standard InChI Key DUYDNPDLGLCXCC-FSYOVWAKSA-N
Isomeric SMILES CCC(C)(C)C(=O)O[C@H]1C[C@H]([C@@H]([C@]2([C@H]1[C@H]([C@H](C=C2)C)CC[C@@H]3C[C@H](CC(=O)O3)O[Si](C)(C)C(C)(C)C)O)Cl)C
SMILES CCC(C)(C)C(=O)OC1CC(C(C2(C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O[Si](C)(C)C(C)(C)C)O)Cl)C
Canonical SMILES CCC(C)(C)C(=O)OC1CC(C(C2(C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O[Si](C)(C)C(C)(C)C)O)Cl)C

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